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Compound of Interest

Compound Name: Benzylisopropyl propionate

CAS No.: 67785-77-7

Cat. No.: B1583299

Get Quote

Chemical Identity: Benzylisopropyl Propionate (CAS: 67785-77-7) Synonyms: Dimethyl

benzyl carbinyl propionate;

-Dimethylphenethyl propionate; 1,1-Dimethyl-2-phenylethyl propionate.[1]

Executive Summary
This guide provides an operational framework for the safe management and disposal of

Benzylisopropyl Propionate. While often used in fragrance and flavor chemistry and

generally regarded as safe (GRAS) for consumption in minute quantities, laboratory-scale

volumes require strict adherence to organic solvent protocols.

Core Directive: This compound must be treated as a Non-Halogenated Organic Waste. Under

no circumstances should it be disposed of via sanitary sewer systems due to its lipophilicity and

high Biological Oxygen Demand (BOD).

Part 1: Chemical Assessment & Hazard Identification
Before initiating disposal, you must validate the chemical identity to prevent dangerous

incompatibility issues (e.g., mixing with strong oxidizers).
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Property Specification Operational Implication

CAS Number 67785-77-7
Use this for all waste labeling

and inventory tracking.

Physical State Colorless Liquid
Requires liquid-tight

containment (HDPE or Glass).

Solubility
Insoluble in water; Soluble in

alcohol/oils

DO NOT POUR DOWN

DRAIN. It will separate and

foul water treatment systems.

Flash Point > 93°C (Est.)

Class IIIB Combustible Liquid.

Keep away from open

flames/heat sources.

Reactivity
Stable; Avoid strong oxidizing

agents

Segregate from concentrated

nitric/sulfuric acid waste

streams.

Senior Scientist Insight: Many researchers confuse "Benzylisopropyl propionate" with "Benzyl

Propionate" (CAS 122-63-4). While the disposal paths are similar, accurate CAS logging is

critical for regulatory audits (RCRA compliance). Always verify the CAS on the manufacturer's

bottle before bulking waste.

Part 2: Waste Segregation Logic
Proper segregation is the single most critical step in laboratory safety. Mixing this compound

with incompatible streams (like oxidizers) can cause fire; mixing with halogenated waste

increases disposal costs significantly.

Decision Logic: Waste Stream Selection
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Waste Generation:
Benzylisopropyl Propionate

Is it mixed with other chemicals?

Does the mixture contain
Halogens (Cl, Br, F, I)?

Yes

Stream A: Non-Halogenated
Organic Waste (Preferred)

No (Pure)

Is it mixed with
Strong Oxidizers?

No

Stream B: Halogenated
Organic Waste

Yes

No

Stream C: High Hazard
Segregated Disposal

Yes

Click to download full resolution via product page

Figure 1: Waste segregation logic flow. Ensure Benzylisopropyl Propionate is never bulked

with oxidizers.

Part 3: Step-by-Step Disposal Protocol
This protocol assumes the chemical is in a standard research laboratory setting.

Step 1: Container Selection
Material: High-Density Polyethylene (HDPE) jerrycans or amber glass bottles.

Condition: Ensure the container is clean, dry, and free of residue from incompatible

chemicals (e.g., nitric acid).
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Venting: Use a cap with a pressure-relief mechanism if storing in a warm environment,

though this compound has low vapor pressure.

Step 2: Bulking and Transfer
Don PPE: Nitrile gloves (standard thickness 0.11mm is sufficient for incidental splash), safety

goggles, and a lab coat.

Fume Hood: Perform all transfers inside a certified chemical fume hood to capture organic

vapors.

Funneling: Use a grounded funnel if transferring large volumes (>4L) to prevent static

discharge, although the conductivity risk is lower than with non-polar solvents like Hexane.

Labeling: Immediately affix a hazardous waste label.

Step 3: Labeling Requirements (RCRA Compliance)
Your label must contain the following specific data points to ensure pickup by EHS

(Environmental Health & Safety) services:

Chemical Name: Write out "Benzylisopropyl Propionate" (Do not use formulas or

abbreviations).

CAS #: 67785-77-7.[1][2][3]

Hazard Checkbox: Mark "Ignitable" (if mixed with flammable solvents) or "Toxic/Irritant"

depending on local classification.

Step 4: Storage & Pickup
Secondary Containment: Store the waste container in a secondary tray (polypropylene)

capable of holding 110% of the container's volume.

Location: Flammable storage cabinet or designated Satellite Accumulation Area (SAA).

Pickup: Request pickup when the container is 90% full or within 6 months of the start date

(check local institutional rules).
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Part 4: Spill Management Protocol
In the event of a spill, immediate action prevents environmental contamination and slip

hazards.

Spill Response Workflow

Spill Detected Assess Volume
(<1L = Minor, >1L = Major)

Evacuate & Notify EHSMajor (>1L)

Don PPE:
Gloves, Goggles, Lab Coat

Minor (<1L)
Contain with

Absorbent Booms
Apply Vermiculite
or Clay Absorbent

Scoop into
Waste Bag/Bucket

Clean Surface with
Soap & Water

Click to download full resolution via product page

Figure 2: Immediate response protocol for laboratory spills of Benzylisopropyl Propionate.

Cleanup Procedure Details:

Absorbent: Use inert absorbents like vermiculite, bentonite clay, or commercial "organic

solvent" spill pads. Do not use paper towels for large spills as they increase flammability

surface area.

Decontamination: After removing the bulk liquid, scrub the area with a detergent solution.

Benzylisopropyl propionate is oily; water alone will not remove the slick residue.

Disposal of Debris: All contaminated absorbents and gloves must be placed in a heavy-duty

plastic bag, sealed, labeled as "Chemical Debris (Contaminated with CAS 67785-77-7)," and

disposed of as solid hazardous waste.

Part 5: Regulatory & Compliance Context
EPA/RCRA Status: This compound is not a P-listed or U-listed acute hazardous waste.

However, if mixed with flammable solvents (Flash point < 60°C), the mixture becomes a

D001 Ignitable Waste.

Drain Disposal: Strictly prohibited under the Clean Water Act guidelines for organic solvents.

The compound is lipophilic and contributes to high Chemical Oxygen Demand (COD) in
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effluent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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